Cas no 2172040-32-1 (2-1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172040-32-1
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5567519
• PubChem ID: 165593547
• Update Time: 2025-05-25

2-1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2172040-32-1
• EN300-1597431
• 2-[1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
• 2-1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

• Inchi： 1S/C10H18N4O2/c1-7(2)10-8(6-9(11)15)12-13-14(10)4-5-16-3/h7H,4-6H2,1-3H3,(H2,11,15)
• InChI Key： ICTPGSWEOWEYFQ-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(=C(CC(N)=O)N=N1)C(C)C

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

Professional Introduction to Compound with CAS No. 2172040-32-1 and Product Name: 2-1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

The compound with the CAS number 2172040-32-1 and the product name 2-1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's identity is the triazole ring, a heterocyclic structure that has been widely studied for its pharmacological properties. Triazoles are known for their ability to act as scaffolds in drug design, providing a framework that can be modified to enhance binding affinity and selectivity. The specific substitution pattern in 2-1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide introduces both steric and electronic modifications that can influence its interactions with biological targets.

The acetamide group present in the molecule is another critical feature. Acetamides are commonly found in biologically active compounds due to their ability to form hydrogen bonds, which is essential for effective binding to proteins and enzymes. In this context, the acetamide moiety in 2-1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide likely contributes to its binding interactions by forming hydrogen bonds with polar residues in target proteins.

Furthermore, the presence of both methyl and ethyl side chains attached to the triazole ring adds complexity to the molecule's interactions. These side chains can influence the compound's solubility, metabolic stability, and overall pharmacokinetic properties. The specific arrangement of these groups in 2-1-(2-methoxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide suggests that it may exhibit unique properties compared to other analogs.

Recent research in medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug-like properties. The compound 2172040-32-1, under its product name 2-1-(2-methoxyethyl)-5-(propan-2-y l)-1H - 1 , 2 , 3 - tri az ol - 4 - y lacetamide, aligns with this trend by incorporating multiple functional groups that can be fine-tuned for desired biological activities. Studies have shown that modifications around the triazole ring can significantly alter its pharmacological profile, making it a valuable scaffold for further development.

In particular, the methoxyethyl group at position 1 of the triazole ring may enhance solubility while maintaining bioactivity. This is particularly important in drug development, where poor solubility can limit therapeutic efficacy. Similarly, the propan-2-y l group at position 5 introduces steric hindrance that can improve binding selectivity by minimizing off-target interactions. These features make 2172040 - 32 - 1 an attractive candidate for further investigation.

The acetamide group at position 4 of the triazole ring is another key feature that has been extensively studied in drug design. Acetamides are known to enhance metabolic stability by resisting hydrolysis under physiological conditions. This property is crucial for ensuring that a drug remains active in the body long enough to exert its therapeutic effect. In 2 - 1 - ( 2 - meth oxy eth y l ) - 5 - ( pro pan - 2 - y l ) - 1 H - 1 , 2 , 3 - tri az ol - 4 - y lacetamide, this group likely contributes to improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict and optimize molecular structures more efficiently than ever before. By leveraging these tools, scientists have been able to design molecules like 2172040 - 32 - 1 with enhanced biological activity and improved drug-like properties. The integration of experimental data with computational modeling has allowed for rapid screening of potential candidates, significantly accelerating the drug discovery process.

One area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory pathways are complex and involve multiple targets that can be modulated by small molecules. The structural features of 2172040 - 32 - 1, particularly the triazole ring and acetamide moiety, suggest that it may interact with enzymes involved in inflammation regulation. Preliminary studies have indicated that analogs with similar structures exhibit anti-inflammatory effects by inhibiting key signaling pathways.

Another potential application of this compound is in oncology research. Cancer cells often exhibit altered signaling pathways that drive their growth and survival. By targeting these pathways with small molecules like 2172040 - 32 - 1, researchers aim to develop new therapies that selectively inhibit cancer cell proliferation while minimizing side effects on healthy cells. The unique combination of functional groups in this molecule makes it a promising candidate for further exploration.

The synthesis of complex molecules like 2172040 - 32 - 1 requires careful planning and expertise in organic chemistry. Recent advances in synthetic methodologies have made it possible to construct intricate molecular frameworks more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled chemists to build complex heterocycles like triazoles with high precision and yield.

In conclusion,2172040 - 32 - 1 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of functional groups such as the triazole ring,acetamide moiety, methyl and ethyl side chains makes it a promising candidate for further development into novel therapeutic agents. With ongoing research focused on optimizing its pharmacological properties,this compound holds great promise for addressing unmet medical needs across various therapeutic areas.